Cas no 1421952-04-6 (3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile)

• Product Name: 3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile
• CAS No: 1421952-04-6
• MF: C₉H₇F₃N₂S
• MW: 232.225490808487
• CID: 5170015
• Update Time: 2025-07-31

3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile

• Inchi： 1S/C9H7F3N2S/c1-2-15-8-3-6(9(10,11)12)5-14-7(8)4-13/h3,5H,2H2,1H3
• InChI Key： ALHBMNPSLFMDRD-UHFFFAOYSA-N
• SMILES： C1(C#N)=NC=C(C(F)(F)F)C=C1SCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile

Introduction to 3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile (CAS No. 1421952-04-6)

3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With a CAS number of 1421952-04-6, this compound belongs to the class of heterocyclic nitriles, characterized by its unique structural and chemical properties. The presence of both ethylthio and trifluoromethyl substituents imparts distinct reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The compound's molecular structure consists of a pyridine ring modified with an ethylthio group at the 3-position and a trifluoromethyl group at the 5-position, further enhanced by a cyano group. This arrangement not only contributes to its stability but also opens up numerous possibilities for further chemical transformations. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates, which has been a driving force behind its exploration in medicinal chemistry.

In recent years, the demand for novel compounds with enhanced pharmacological properties has led to increased interest in 3-(ethylthio)-5-(trifluoromethyl)picolinonitrile. Researchers have been leveraging its structural features to develop new therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential in the synthesis of kinase inhibitors, where the trifluoromethyl group plays a crucial role in improving selectivity and potency.

The ethylthio moiety in the compound also contributes to its versatility, allowing for further functionalization through nucleophilic substitution or metal-catalyzed cross-coupling reactions. These reactions are pivotal in constructing more complex molecules, enabling the development of novel drug candidates with tailored properties. The compound's reactivity makes it an attractive building block for medicinal chemists seeking to optimize lead compounds.

Recent advancements in computational chemistry have further highlighted the significance of 3-(ethylthio)-5-(trifluoromethyl)picolinonitrile. Molecular modeling studies have revealed that the trifluoromethyl group can significantly influence the electronic distribution around the pyridine ring, thereby affecting its interactions with biological targets. This insight has guided researchers in designing more effective derivatives with improved pharmacokinetic profiles.

The compound's potential extends beyond pharmaceutical applications. In agrochemical research, it has been explored as a precursor for developing novel pesticides and herbicides. The presence of both electron-withdrawing and electron-donating groups makes it a promising candidate for creating compounds that can interact selectively with biological targets in pests while minimizing environmental impact.

Synthetic methodologies for producing 3-(ethylthio)-5-(trifluoromethyl)picolinonitrile have also seen significant advancements. Modern synthetic routes often involve multi-step processes that incorporate palladium-catalyzed cross-coupling reactions, allowing for efficient construction of the desired framework. These methods not only improve yield but also enhance scalability, making the compound more accessible for industrial applications.

The safety and handling of 3-(ethylthio)-5-(trifluoromethyl)picolinonitrile are critical considerations in its use. While it is not classified as a hazardous material under standard regulations, proper precautions must be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas to minimize exposure.

In conclusion, 3-(Ethylthio)-5-(trifluoromethyl)picolinonitrile (CAS No. 1421952-04-6) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an invaluable tool for developing novel therapeutic agents and pesticides. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in chemical innovation.